Secochiliolide acid
Secochiliolide acid
Brand Name:
Vulcanchem
CAS No.:
102904-56-3
VCID:
VC0025286
InChI:
InChI=1S/C20H26O5/c1-12(2)15-5-4-13(3)20(16(15)6-7-18(21)22)10-17(25-19(20)23)14-8-9-24-11-14/h8-9,11,13,16-17H,4-7,10H2,1-3H3,(H,21,22)/t13-,16+,17+,20-/m1/s1
SMILES:
CC1CCC(=C(C)C)C(C12CC(OC2=O)C3=COC=C3)CCC(=O)O
Molecular Formula:
C20H26O5
Molecular Weight:
346.423
Secochiliolide acid
CAS No.: 102904-56-3
Cat. No.: VC0025286
Molecular Formula: C20H26O5
Molecular Weight: 346.423
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 102904-56-3 |
|---|---|
| Molecular Formula | C20H26O5 |
| Molecular Weight | 346.423 |
| IUPAC Name | 3-[(3S,5R,6S,10R)-3-(furan-3-yl)-10-methyl-1-oxo-7-propan-2-ylidene-2-oxaspiro[4.5]decan-6-yl]propanoic acid |
| Standard InChI | InChI=1S/C20H26O5/c1-12(2)15-5-4-13(3)20(16(15)6-7-18(21)22)10-17(25-19(20)23)14-8-9-24-11-14/h8-9,11,13,16-17H,4-7,10H2,1-3H3,(H,21,22)/t13-,16+,17+,20-/m1/s1 |
| Standard InChI Key | HXQMNSQWUMHREA-LKCJXIOFSA-N |
| SMILES | CC1CCC(=C(C)C)C(C12CC(OC2=O)C3=COC=C3)CCC(=O)O |
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